Cas no 138642-62-3 ((2-cyanophenyl)boronic acid)

• Product Name: (2-cyanophenyl)boronic acid
• CAS No: 138642-62-3
• MF: C₇H₆BNO₂
• MW: 146.939041614532
• MDL: MFCD01632208
• CID: 64551
• PubChem ID: 2734610
• Update Time: 2025-05-26

(2-cyanophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Cyanophenyl)boronic acid
• 2-Cyanobenzeneboronic acid
• 2-Boronobenzonitrile
• 2-Cyanophenylboronic acid
• 2-Cyanophenylboronic Acid (contains varying amounts of Anhydride)
• 2-Cyanophenylboric acid
• o-Cyanophenylboronic Acid
• 2-Cyanobenzeneboronic acid [m-Cyanophenyl-4-yl]boronic acid
• [m-Cyanophenyl-4-yl]boronic acid
• 2-Cyanobenzeneboronic Acid (contains varying amounts of Anhydride)
• 2-cyanophenylboronicacid
• 2-(Dihydroxyboranyl)Benzonitrile
• Boronic acid, B-(2-cyanophenyl)-
• 2-Cyanobenzene boronic acid
• 2-cyano-phenyl-boronic acid
• Boronic acid, (cyanophenyl)-
• PubChem1808
• 2-cyanophenyl boronic acid
• 2-cyano-phenylboronic acid
• 2-cyano phenyl boronic acid
• 2-(cyano)phenylboro
• AKOS004116317
• EN300-121717
• AM737
• SY001119
• BP-11362
• BCP12931
• AB09482
• FT-0612117
• CS-D1705
• NPLZNDDFVCGRAG-UHFFFAOYSA-N
• AS-2691
• 138642-62-3
• HY-34469
• DTXSID00370391
• Q-102204
• 2-Cyanophenylboronic acid, >=95.0%
• AC-8796
• 2-cyano-phenyl boronic acid
• SCHEMBL11608
• (2-cyanophenyl)boronicAcid
• Z1171974299
• MFCD01632208
• C2416
• 2-(cyano)phenylboronic acid
• 2-Cyanophenylboronic acid,95%
• DTXCID20321426
• DB-031698
• STL557934
• 2-Cyanobenzeneboronic Acid; 2-Cyanophenylboronic Acid; [m-Cyanophenyl-4-yl]boronic acid; B-(2-Cyanophenyl)boronic Acid
• BBL104119
• (2-cyanophenyl)boronic acid

• MDL： MFCD01632208
• Inchi： 1S/C7H6BNO2/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,10-11H
• InChI Key： NPLZNDDFVCGRAG-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1C#N)O

Computed Properties

• Exact Mass: 147.04900
• Monoisotopic Mass: 147.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 64.2

Experimental Properties

• Color/Form: White powder
• Density: 1.25
• Melting Point: 240 °C (dec.) (lit.)
• Boiling Point: 376.4°Cat760mmHg
• Flash Point: 181.4℃
• Refractive Index: 1.559
• Solubility: Soluble in methanol.
• PSA: 64.25000
• LogP: -0.76192
• Solubility: Not available

(2-cyanophenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-cyanophenyl)boronic acid

Introduction to (2-Cyanophenyl)boronic Acid (CAS No. 138642-62-3)

(2-Cyanophenyl)boronic acid (CAS No. 138642-62-3) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 2-cyanophenylboronic acid, is a boronic acid derivative with a cyano group attached to a phenyl ring. Its unique chemical structure and reactivity make it an essential building block in various synthetic transformations and functional material applications.

The chemical formula of (2-cyanophenyl)boronic acid is C₈H₇BO₂N, and its molecular weight is approximately 155.95 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and ethanol. Its stability under various conditions makes it a reliable reagent in laboratory settings.

In the realm of organic synthesis, (2-cyanophenyl)boronic acid has been widely utilized in Suzuki-Miyaura coupling reactions, which are pivotal for the formation of carbon-carbon bonds. These reactions are particularly important in the synthesis of complex organic molecules, including pharmaceuticals and natural products. The presence of the cyano group in the molecule enhances its reactivity and versatility, allowing for the introduction of various functional groups through subsequent transformations.

Recent studies have highlighted the potential of (2-cyanophenyl)boronic acid in the development of new materials with unique properties. For instance, researchers have explored its use in the synthesis of boron-containing polymers and coordination complexes. These materials exhibit enhanced mechanical strength, thermal stability, and optical properties, making them suitable for applications in electronics, sensors, and catalysis.

In medicinal chemistry, (2-cyanophenyl)boronic acid has shown promise as a key intermediate in the synthesis of drug candidates. The cyano group can be readily converted into other functional groups such as amides, carboxylic acids, and esters, which are common motifs in bioactive molecules. Additionally, the boronic acid moiety can participate in bioconjugation reactions, enabling the attachment of targeting ligands or imaging agents to drug molecules.

A notable example of its application in drug discovery is the synthesis of boron-based prodrugs. These prodrugs are designed to enhance the pharmacokinetic properties of drugs by improving their solubility and stability. Once administered, they can be activated by specific enzymes or physiological conditions to release the active drug molecule at the target site. This approach has been particularly useful in cancer therapy, where targeted drug delivery can minimize side effects and improve treatment efficacy.

The safety profile of (2-cyanophenyl)boronic acid has also been extensively studied. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that boronic acids can form toxic borane derivatives under certain conditions. Therefore, appropriate safety measures should be taken to ensure safe handling and storage.

In conclusion, (2-cyanophenyl)boronic acid (CAS No. 138642-62-3) is a valuable compound with a wide range of applications in organic synthesis, materials science, and medicinal chemistry. Its unique chemical properties make it an indispensable reagent for researchers working on complex molecular structures and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.